Cas no 1805284-66-5 (3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805284-66-5
• MF: C₉H₃Cl₂F₆NO₂
• MW: 342.022041559219
• CID: 4847272
• Update Time: 2025-05-20

3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C9H3Cl2F6NO2/c10-1-3-5(8(12,13)14)4(6(11)19)2-18-7(3)20-9(15,16)17/h2H,1H2
• InChI Key： HAKJUZLUSPWTRJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(=O)Cl)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride

3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride

The compound 3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805284-66-5) is a highly specialized organic molecule with significant applications in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a trifluoromethoxy group, and a trifluoromethyl group. The presence of these substituents imparts unique chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The trifluoromethoxy and trifluoromethyl groups are known for their electron-withdrawing effects, which enhance the stability and reactivity of the molecule. This makes it an ideal candidate for use in reactions requiring precise control over electronic properties. Additionally, the chloromethyl group provides a site for further functionalization, enabling the creation of derivatives with tailored properties.

One of the most notable advancements involving this compound is its role in the synthesis of novel pharmaceutical intermediates. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular frameworks. Its ability to undergo various types of reactions, such as nucleophilic substitution and coupling reactions, has made it a valuable tool in medicinal chemistry. For instance, recent studies have explored its potential in the development of bioactive molecules targeting specific biological pathways.

In terms of physical properties, 3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride exhibits high thermal stability and excellent solubility in common organic solvents. These characteristics make it suitable for use in large-scale chemical processes. Furthermore, its reactivity can be modulated by adjusting reaction conditions, such as temperature and pH, allowing for precise control over reaction outcomes.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. Key steps often include Friedel-Crafts alkylation or acylation reactions, followed by functional group transformations to introduce the desired substituents. Recent advancements in catalytic methods have further improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, this compound has been studied for its potential applications in green chemistry. Its use in developing eco-friendly materials and processes aligns with current global efforts to promote sustainability. For example, researchers have explored its role in creating biodegradable polymers and low-emission coatings that reduce environmental pollution.

In conclusion, 3-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805284-66-5) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for advancing research in chemistry, materials science, and pharmaceuticals. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.